Cas no 88757-44-2 (Acetonitrile, [(5-iodo-8-quinolinyl)oxy]-)

• Product Name: Acetonitrile, [(5-iodo-8-quinolinyl)oxy]-
• CAS No: 88757-44-2
• MF: C₁₁H₇IN₂O
• MW: 310.090554475784
• CID: 622188
• PubChem ID: 71320001
• Update Time: 2025-04-19

Acetonitrile, [(5-iodo-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(5-iodo-8-quinolinyl)oxy]-
• 2-(5-iodoquinolin-8-yl)oxyacetonitrile
• [(5-Iodoquinolin-8-yl)oxy]acetonitrile
• 2-((5-Iodoquinolin-8-yl)oxy)acetonitrile
• DTXSID60749983
• 88757-44-2

• Inchi： 1S/C11H7IN2O/c12-9-3-4-10(15-7-5-13)11-8(9)2-1-6-14-11/h1-4,6H,7H2
• InChI Key： YDBNLVCYBMLXBO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C1=CC=CN=2)OCC#N

Computed Properties

• Exact Mass: 309.96031g/mol
• Monoisotopic Mass: 309.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9Ų